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Cat. No.: B7981426

Get Quote

Abstract: 2-Aminoterephthalamide, a derivative of terephthalic acid, is a molecule of

significant interest in the fields of polymer chemistry, materials science, and drug development.

Its unique structure, featuring a central aromatic ring substituted with both amino and amide

functionalities, imparts a combination of properties that make it a valuable building block for

advanced materials and a potential pharmacophore. This technical guide provides a

comprehensive overview of the chemical and physical properties of 2-aminoterephthalamide,

methodologies for its synthesis, and its potential applications. The insights provided herein are

intended to support researchers, scientists, and professionals in drug development in

harnessing the full potential of this versatile compound.

Introduction
2-Aminoterephthalamide is an aromatic compound featuring a benzene ring with two

carboxamide groups and an amino group. This trifunctional nature allows for a rich chemistry,

enabling its participation in a variety of chemical transformations. The presence of the aromatic

core provides rigidity and thermal stability, while the amide and amine groups offer sites for

hydrogen bonding and further functionalization. This guide will delve into the core properties of

this molecule, offering a foundational understanding for its application in scientific research and

development.
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Chemical and Physical Properties
While specific experimental data for 2-aminoterephthalamide is not extensively documented

in publicly available literature, its properties can be reliably inferred from its constituent

functional groups and related compounds, such as 2-aminoterephthalic acid and

terephthalamide.

Molecular Structure and Core Characteristics
The chemical structure of 2-aminoterephthalamide consists of a 1,4-disubstituted benzene

ring with carboxamide groups at positions 1 and 4, and an amino group at position 2.

Table 1: Core Properties of 2-Aminoterephthalamide

Property Value Source/Method

Molecular Formula C₈H₉N₃O₂ Calculated

Molecular Weight 179.18 g/mol Calculated

IUPAC Name
2-aminobenzene-1,4-

dicarboxamide
Nomenclature

CAS Number Not assigned -

Inferred Physical Properties
The physical properties of 2-aminoterephthalamide are expected to be influenced by the

strong intermolecular hydrogen bonding afforded by the amide and amine groups.

Table 2: Inferred Physical Properties of 2-Aminoterephthalamide
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Property Inferred Value Rationale

Appearance
White to light yellow crystalline

solid

Based on 2-aminoterephthalic

acid and terephthalamide[1][2]

Melting Point
High, likely >300 °C (with

decomposition)

Aromatic amides and the

parent terephthalamide exhibit

high thermal stability.[1][3]

Solubility

Sparingly soluble in water;

soluble in polar aprotic

solvents (e.g., DMSO, DMF)

Amide groups can hydrogen

bond with water, but the

aromatic ring reduces overall

solubility.[1]

Synthesis of 2-Aminoterephthalamide
A feasible synthetic route to 2-aminoterephthalamide involves the amidation of 2-

aminoterephthalic acid. Several general methods for the synthesis of amides from carboxylic

acids can be adapted for this purpose.[4][5][6]

Proposed Synthetic Pathway
The direct amidation of 2-aminoterephthalic acid with ammonia is a primary route. This can be

achieved by first converting the carboxylic acid to a more reactive species, such as an acyl

chloride or by using a coupling agent. A direct thermal condensation with a source of ammonia,

such as urea, is also a potential method.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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